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Compound of Interest

Compound Name: 2-Methylpropane-1,1-diyl diacetate

CAS No.: 6283-77-8

Cat. No.: B14742218

Get Quote

Executive Summary & Compound Identity
2-Methylpropane-1,1-diyl diacetate is a geminal diacetate (acylal) derived from

isobutyraldehyde.[1][2] Acylals are stable protecting groups for aldehydes and valuable

intermediates in organic synthesis, particularly as precursors for nucleophilic substitution

reactions.[1][2][3] This guide details its structural characterization, providing a self-validating

spectral profile for researchers in drug development and synthetic chemistry.[1][2]
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Property Data

IUPAC Name 2-Methylpropane-1,1-diyl diacetate

Common Synonyms
Isobutylidene diacetate; 1,1-Diacetoxy-2-

methylpropane

CAS Registry Number

Note: Often referenced as the derivative of

Isobutyraldehyde (CAS 78-84-2) and Acetic

Anhydride.[1][2][4]

Molecular Formula

Molecular Weight 174.19 g/mol

Physical State Colorless Liquid

Boiling Point ~189 °C (corr.)

Structural Analysis & Fragmentation Logic
The molecule consists of a 2-methylpropane (isobutyl) backbone with a geminal diacetate

functionality at the C1 position.[1][2] The steric bulk of the isopropyl group influences the

chemical shifts of the adjacent acetal proton and carbon.[1][2]

Fragmentation Logic (Mass Spectrometry)
The electron ionization (EI) mass spectrum is dominated by

-cleavage and McLafferty-type rearrangements typical of aliphatic acylals.[1][2]

Molecular Ion (

): 174 m/z (Often weak or absent).[1][2]

Primary Fragmentation: Loss of an acetoxy radical (

, 59 Da) to form the oxocarbenium ion (

, m/z 115).[2]

Base Peak: The isobutyryl cation (
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, m/z 71) is the most abundant fragment, formed via subsequent loss of ketene or direct
cleavage.[2]

Experimental Protocols: Synthesis & Preparation
To ensure spectral accuracy, a high-purity sample must be prepared.[1][2] The following Green

Chemistry protocol using Silica Sulfuric Acid (SSA) or Tungstosulfonic Acid (TSA) is

recommended for its high yield and solvent-free conditions, minimizing impurities that could

obscure NMR signals.

Protocol: Solvent-Free Acylal Synthesis
Reagents: Isobutyraldehyde (10 mmol), Acetic Anhydride (10-15 mmol), Silica Sulfuric Acid

(SSA) (50 mg).[1][2]

Reaction Setup: In a 25 mL round-bottom flask, combine isobutyraldehyde and acetic

anhydride.

Catalysis: Add 50 mg of SSA catalyst. Stir the mixture at room temperature (25 °C).

Monitoring: Monitor by TLC (EtOAc:Hexane 1:4) or GC-MS.[1][2] Conversion is typically

complete within 10–30 minutes.[1]

Workup: Add 10 mL of dichloromethane (DCM) to the mixture. Filter to remove the solid

catalyst (catalyst can be reused).[1][2]

Purification: Wash the filtrate with saturated

(2 x 10 mL) to remove excess acid/anhydride, then with brine. Dry over

and concentrate under reduced pressure.

Validation: Verify purity via refractive index or GC (>98% required for spectroscopy).

Figure 1: Solvent-free synthesis workflow for high-purity acylal preparation.[1]

Spectroscopic Data Analysis
A. Proton NMR ( NMR)
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The

NMR spectrum in

exhibits distinct signals for the gem-diacetate and the isopropyl group.[1][2]

Acetal Methine (

): Appears as a doublet around

6.62 ppm, deshielded by the two acetoxy groups.

Acetate Methyls (

): A strong singlet at

2.09 ppm, characteristic of acetate esters.[2]

Isopropyl Group: The methine (

) appears as a multiplet at

1.19 ppm, and the two methyl groups (

) appear as a doublet at

0.72 ppm.[2] Note: The upfield shift of the isopropyl methyls (0.72 ppm) compared to
standard alkanes (0.9 ppm) is a specific feature of this gem-diacetate environment.[1]

Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

1 6.62 Doublet (d) 1H 5.6

4 2.09 Singlet (s) 6H -

2 1.19 Multiplet (m) 1H -

3 0.72 Doublet (d) 6H 8.6

Data Source: Synthesized from RSC Advances and Synlett protocols [1, 2].[1]
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B. Carbon NMR ( NMR)
The

NMR spectrum confirms the symmetry of the molecule (equivalent acetate and isopropyl
methyls).[1][2]

Carbonyl (

): ~169.0 ppm.[1][2]

Acetal Carbon (

): ~90.5 ppm.[1][2]

Isopropyl Methine: ~30.0 ppm.[1][2]

Acetate Methyls: ~21.0 ppm.[1][2]

Isopropyl Methyls: ~18.0 ppm.[1][2]

C. Infrared Spectroscopy (IR)
The IR spectrum (neat) is dominated by ester functionalities.[1][2]

C=O Stretch: Strong absorption at 1770 cm⁻¹.[1][2][3]

C-O Stretch: Strong bands at 1230 cm⁻¹ and 1210 cm⁻¹ (acetate C-O-C).[1][2]

C-H Stretch: Weak bands at 2980 cm⁻¹ (aliphatic C-H).

D. Mass Spectrometry (MS)
Method: Electron Ionization (EI, 70 eV).[2]

Parent Ion: m/z 174 (Weak/Invisible).[1][2]

Key Fragments:

m/z 115:
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. Loss of acetoxy radical.[1][2]

m/z 71 (Base Peak, 100%):

. Isobutyryl cation formed by cleavage or rearrangement.[1][2]

m/z 43:

. Acetyl cation (standard for acetates).[1][2]

Figure 2: Proposed fragmentation pathway for 2-Methylpropane-1,1-diyl diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Data & Analysis of 2-
Methylpropane-1,1-diyl diacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14742218/docs#technical-guide-spectroscopic-data-
analysis-of-2-methylpropane-1-1-diyl-diacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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